1-methyl-5-phenyl-1H-1,2,3-triazole-4-carboxylic acid

• Molecular Formula: C10H9N3O2
• Molecular Weight: 203.20 g/mol
• SMILES: CN1C(=C(N=N1)C(=O)O)C2=CC=CC=C2
• InChI: InChI=1S/C10H9N3O2/c1-13-9(7-5-3-2-4-6-7)8(10(14)15)11-12-13/h2-6H,1H3,(H,14,15)
• InChIKey: AGXFWBUVHSFOPV-UHFFFAOYSA-N

1-Methyl-5-phenyl-1H-1,2,3-triazole-4-carboxylic acid: A Regiospecific Scaffold for Drug Discovery

1-Methyl-5-phenyl-1H-1,2,3-triazole-4-carboxylic acid (CAS: 175789-81-8) is a heterocyclic building block belonging to the 1,2,3-triazole class, featuring a unique substitution pattern with a methyl group at N-1, a phenyl ring at C-5, and a carboxylic acid at C-4 . Its molecular formula is C10H9N3O2 with a molecular weight of 203.20 g/mol . This regioisomer is a key intermediate in medicinal chemistry, notably as a scaffold for synthesizing GATA4-NKX2-5 protein-protein interaction modulators, a target for cardiac diseases [1]. Its commercial availability at a reported 95% purity supports its role in structure-activity relationship (SAR) studies .

Regioisomer-specific scaffold for cardiac transcription factor research

Reported as key intermediate in targeted GATA4/NKX2-5 library

Commercially supplied purity supports hit-to-lead SAR reproducibility

• [1] Jumppanen, M., et al. J. Med. Chem., 2019, 62, 18, 8284-8310. Synthesis, Identification, and Structure-Activity Relationship Analysis of GATA4 and NKX2-5 Protein-Protein Interaction Modulators. View Source

The Criticality of Regiochemistry: Why Precise 1-Methyl-5-Phenyl Positioning Defines Function

Procurement of a generic '1,2,3-triazole-4-carboxylic acid' is insufficient for projects requiring this specific scaffold due to a fundamental issue of regioisomerism. The precise placement of the methyl (N-1) and phenyl (C-5) groups on the triazole core is not interchangeable; for example, a regioisomer where these positions are swapped (CAS 175789-82-9) exists and is a chemically distinct entity . This regiochemistry dictates the vectorial presentation of the carboxylic acid coupling handle and the hydrophobic group in 3D space, which is a critical determinant for binding selectivity in target proteins like the GATA4-NKX2-5 complex. As high-throughput screening often fails to resolve such nuanced structural requirements, purposeful procurement of the exact regioisomer validated in lead series, rather than substituting a cheaper analog, is essential for reproducible SAR exploration and lead optimization, as demonstrated in cardiac drug discovery programs [1].

01 Regioisomer CAS 175789-82-9 presents carboxylic acid at a different vector, likely disrupting target binding

02 Non-regiospecific synthetic routes may yield isomeric mixtures, confounding biological SAR interpretation

• [1] Jumppanen, M., et al. J. Med. Chem., 2019, 62, 18, 8284-8310. Synthesis, Identification, and Structure-Activity Relationship Analysis of GATA4 and NKX2-5 Protein-Protein Interaction Modulators. View Source

Product-Specific Quantitative Evidence for 1-Methyl-5-phenyl-1H-1,2,3-triazole-4-carboxylic acid

Demonstrated Utility as a Key Intermediate in a Validated Cardiac Drug Discovery Series

In a large-scale medicinal chemistry campaign, 1-methyl-5-phenyl-1H-1,2,3-triazole-4-carboxylic acid was utilized as one of the core southern carboxylic acid scaffolds (compounds 46a–ac) that were elaborated into a library of 220 target compounds to probe GATA4-NKX2-5 transcriptional synergy. This contrasts with a generic commercial triazole acid which would not have been selected for this specific SAR campaign [1]. The selection was based on a rational, computationally guided design to inhibit a specific protein-protein interaction, differentiating it from compounds used in random or broad phenotypic screens .

Scaffold Utility

Reported

Selected scaffold for 220-compound library targeting GATA4/NKX2-5 transcriptional synergy

Supports cardiac PPI inhibitor research fit

Based on single published series; verify in own assays

Evidence Dimension	Chemical scaffold utility in targeted library synthesis
Target Compound Data	Scaffold used in the rational design and synthesis of a 220-compound library for a defined biological target (GATA4-NKX2-5 synergy)
Comparator Or Baseline	Generic untargeted screening libraries / alternative regioisomers not validated in this series
Quantified Difference	Qualitative difference: Selected as a specific design element in a hypothesis-driven drug discovery program versus random or alternative scaffold.
Conditions	In vitro cell-based assay using a luciferase reporter construct for GATA4-NKX2-5 synergistic transcriptional activity in HeLa cells.

Why This Matters

Its selection as a synthetic intermediate in a peer-reviewed, target-focused lead optimization program validates its utility and relevance for similar cardiac research, de-risking its procurement for hit-to-lead studies vs. unvalidated building blocks.

• [1] Jumppanen, M., et al. J. Med. Chem., 2019, 62, 18, 8284-8310. Synthesis, Identification, and Structure-Activity Relationship Analysis of GATA4 and NKX2-5 Protein-Protein Interaction Modulators. View Source

Regiospecific Synthesis and Purity Profile Critical for Reliable SAR

The synthesis of this compound can be achieved regiospecifically via reactions of methyl azide with α-nitro-olefins, avoiding the formation of regioisomeric mixtures that are typical of non-regioselective alkyne-azide cycloadditions. An older reference describes this regiospecific approach for 1,2,3-triazoles, which is crucial for producing analytically pure material . In contrast, modern copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) methods, while general, can suffer from incomplete regioselectivity for substituted triazoles, leading to contamination with the undesired isomer and confounded biological results [1]. Current commercial batches are supplied at 95% purity , making the procurement of identity-verified material a prerequisite for robust quantitative SAR. The presence of the 1-methyl-4-phenyl regioisomer (CAS 175789-82-9) as a common contaminant or alternative product underscores the need for chromatographic and spectroscopic verification .

Purity & Synthesis

Specification review

95% purity (commercial); regiospecific route via methyl azide avoids isomer separation

Identity-verified regioisomer essential for reliable SAR

Confirm regioisomeric purity by NMR/HPLC

Evidence Dimension	Regiochemical purity and synthetic reliability
Target Compound Data	CAS 175789-81-8; Regiospecific synthesis achievable via methylazide and nitro-olefin route.
Comparator Or Baseline	CuAAC-derived analogs; regioisomeric contaminant CAS 175789-82-9 (1-methyl-4-phenyl isomer)
Quantified Difference	Regiospecific synthesis eliminates need for difficult isomer separation; current commercial standard is 95% purity vs. potential isomeric mixtures from non-specific routes.
Conditions	Reported synthetic procedures (Piet et al., 2007); commercial quality control data.

Why This Matters

Procurement of a single, identity-verified regioisomer prevents biological data misinterpretation and wasted screening resources, making this a non-negotiable requirement for quantitative pharmacology.

• [1] Synthetic Communications, 2010, 40:14, 2146-2154. Synthesis of 1-(R-Phenyl)-5-(R-Methyl)-1H-1,2,3-triazole-4-carboxylic Acids by One-Pot Tandem Reaction. View Source

Optimal Application Scenarios for 1-Methyl-5-phenyl-1H-1,2,3-triazole-4-carboxylic acid

Cardiac GATA4-NKX2-5 Transcriptional Synergy Modulator Libraries

This compound serves as a privileged southern carboxylic acid fragment for synthesizing focused libraries of GATA4-NKX2-5 protein-protein interaction inhibitors, as validated in a published J. Med. Chem. study. Its procurement is optimal for teams aiming to replicate, expand upon, or optimize this specific cardiac drug-target series, avoiding the use of alternate scaffolds that lack published SAR data for this target [1].

Medicinal Chemistry SAR Probes Requiring a Defined N-1 Methyl, C-5 Phenyl Vector

For structure-activity relationship exploration where the combination of an N-1 methyl and C-5 phenyl group is computationally modeled to interact with a hydrophobic pocket, this specific regioisomer is the required building block. Using the incorrect regioisomer (e.g., CAS 175789-82-9) would present the carboxylic acid at an entirely different vector, likely abolishing target affinity and corrupting the SAR dataset .

Chemical Biology Tool Synthesis for Studying Cardiac Transcription Factors

In chemical biology, where precise mechanistic probes are required, this building block can be used to create biotinylated or fluorescently tagged versions of the GATA4-NKX2-5 inhibitors. The reported biocompatibility and aqueous stability of this scaffold class, inferred from its use in cell-based assays with multiple downstream readouts (e.g., BNP luciferase reporter assays), make it suitable for developing target engagement probes [1].

Application

Selection Property

Validation Focus

GATA4/NKX2-5 modulator synthesis

Regiospecific scaffold with reported SAR

Confirm regioisomer identity and purity

SAR probes with defined N-1 methyl, C-5 phenyl vector

Defined orientation of the carboxylic acid coupling handle

Verify regioisomer to avoid CAS 175789-82-9

Chemical biology probe synthesis

Scaffold used in cell-based transcriptional assays

Test probe in target engagement models

• [1] Jumppanen, M., et al. J. Med. Chem., 2019, 62, 18, 8284-8310. Synthesis, Identification, and Structure-Activity Relationship Analysis of GATA4 and NKX2-5 Protein-Protein Interaction Modulators. View Source